Cas no 439811-14-0 (methyl 4-(piperidin-4-yl)methylbenzoate)

• Product Name: methyl 4-(piperidin-4-yl)methylbenzoate
• CAS No: 439811-14-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD22403352
• CID: 2116626
• PubChem ID: 11687293
• Update Time: 2025-10-28

methyl 4-(piperidin-4-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((piperidin-4-yl)methyl)benzoate
• 4-Piperidin-4-ylmethyl-benzoic acid methyl ester
• methyl 4-(piperidin-4-yl)methylbenzoate
• 439811-14-0
• SCHEMBL4247366
• DA-32643
• SB37196
• methyl 4-[(piperidin-4-yl)methyl]benzoate
• CS-0452578
• methyl 4-(piperidin-4-ylmethyl)benzoate
• EN300-1833140

• MDL： MFCD22403352
• Inchi： 1S/C14H19NO2/c1-17-14(16)13-4-2-11(3-5-13)10-12-6-8-15-9-7-12/h2-5,12,15H,6-10H2,1H3
• InChI Key： RMWYXTUXQXGDBW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 233.141578849Da
• Monoisotopic Mass: 233.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on methyl 4-(piperidin-4-yl)methylbenzoate

Methyl 4-(piperidin-4-yl)methylbenzoate (CAS No. 439811-14-0): A Comprehensive Overview in Modern Chemical Research

Methyl 4-(piperidin-4-yl)methylbenzoate, identified by the chemical identifier CAS No. 439811-14-0, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, featuring a benzoate moiety linked to a piperidine ring, has garnered attention due to its structural uniqueness and potential biological activities. The combination of these structural elements suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The molecular structure of methyl 4-(piperidin-4-yl)methylbenzoate consists of a benzene ring esterified with a methanol group and substituted with a piperidine ring at the para position relative to the ester group. This specific arrangement of functional groups imparts distinct physicochemical properties, including solubility characteristics and potential interactions with biological targets. The presence of the piperidine ring, in particular, is noteworthy as it is a common pharmacophore in many bioactive molecules.

In recent years, there has been growing interest in piperidine derivatives due to their role as key structural elements in various pharmaceutical compounds. These derivatives are known for their ability to modulate biological pathways, making them attractive for drug development. The compound methyl 4-(piperidin-4-yl)methylbenzoate is no exception and has been explored in several contexts, particularly in the search for novel therapeutic agents.

One of the most compelling aspects of methyl 4-(piperidin-4-yl)methylbenzoate is its potential as a scaffold for drug discovery. The benzoate moiety is well-documented for its role in enhancing the bioavailability and metabolic stability of drugs, while the piperidine ring can contribute to binding affinity and selectivity against specific biological targets. This dual functionality makes it an intriguing candidate for further development.

Recent studies have begun to explore the pharmacological properties of methyl 4-(piperidin-4-yl)methylbenzoate. Initial investigations suggest that this compound may exhibit activity in modulating neurotransmitter systems, which could have implications for treating neurological disorders. The precise mechanism of action remains under investigation, but preliminary data indicate that it may interact with receptors or enzymes involved in neurotransmission.

The synthesis of methyl 4-(piperidin-4-yl)methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted benzaldehyde derivatives with piperidine derivatives, followed by esterification to introduce the methanol group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve higher selectivity and efficiency.

In terms of analytical characterization, methyl 4-(piperidin-4-yl)methylbenzoate can be comprehensively analyzed using various spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy, including proton (1H) and carbon (13C) NMR, as well as two-dimensional NMR techniques like heteronuclear single quantum coherence (HSQC) and carbon-proton correlation (COSY), provide detailed information about the molecular structure. Mass spectrometry (MS) is also employed to confirm the molecular weight and fragmentation patterns.

Chromatographic techniques such as high-performance liquid chromatography (HPLC) are utilized for purification and quantification purposes. HPLC allows for the separation of methyl 4-(piperidin-4-yl)methylbenzoate from impurities based on differences in polarity and other physicochemical properties. This ensures that the compound used in subsequent biological assays is of high purity and quality.

The potential applications of methyl 4-(piperidin-4-yl)methylbenzoate extend beyond pharmaceuticals into other areas of chemical research. Its unique structural features make it a valuable tool for studying molecular interactions at the interface of chemistry and biology. Additionally, it serves as a building block for more complex molecules, enabling chemists to design novel compounds with tailored properties.

As research continues to uncover new biological activities and synthetic methodologies, methyl 4-(piperidin-4-yl)methylbenzoate is likely to remain a topic of significant interest. Its combination of structural complexity and functional diversity positions it as a promising candidate for future drug development efforts. Furthermore, its role in advancing our understanding of molecular interactions will continue to contribute to the broader field of chemical biology.